Cas no 55297-96-6 (Tiamulin fumarate)
Tiamulin fumarate Chemical and Physical Properties
Names and Identifiers
-
- Tiamulin hydrogen famarate
- ((2-(DIETHYLAMINO)ETHYL)THIO)ACETIC ACID 8-ESTER WITH (3AS,4R,5S,6S,8R,9R,9AR,10R)-OCTAHYDRO-5,8-DIHYDROXY-4,6,9,10-TETRAMETHYL-6-VINYL-3A,9-PROPANO-3AH-CYCLOPENTACYCLOOCTEN-1(4H)-ONE FUMARATE
- DENAGARD
- ,10-tetramethyl-1-oxo-3-alpha,9-propano-3-alpha-h-cyclopentacycloocten-8-yles
- 14-deoxy-14-((2-diethylaminoethyl)-mercaptoacetoxy)-mutilinhydrogenfumarate
- 14-desossi-14-((2-dietilaminoetil)mercapto-acetossi)mutilinidrogenofumarato
- 81723hfu
- dynamutilin
- sandoz81723hfu
- Tiamulin Fumatate
- Tiamulin Fumarate
- Thiamutilin fumarate
- [[2-(Diethylamino)ethyl]thio]-acetic acid 6-ethenyldecahydro-5-hydroxy-4,6,9,10-tetramethyl-1-oxo-3a,9-propano-3aH-cyclopentacycloocten-8-yl ester (E)-2-butenedioate
- Tiamulin Hydrogen Fumarate
- Tiamulin fumarate [USAN:USP]
- UNII-ION1Q02ZCX
- Tiamulin fumarate [USAN]
- EINECS 259-581-6
- TIAMULIN FUMARATE [MI]
- 14-Desossi-14-((2-dietilaminoetil)mercapto-acetossi)mutilin idrogeno fumarato [Italian]
- MFCD27966802
- 14-Deoxy-14-((2-diethylaminoethyl)-mercaptoacetoxy)-mutilin hydrogen fumarate
- Denagard 80 coated Type A Medicated Article
- Tiamulin fumarate (USAN:USP)
- CHEMBL2146129
- Tiamulin fumarate (USP)
- TIAMULIN FUMARATE (MART.)
- TIAMULIN FUMARATE [MART.]
- Tiavet
- Acetic acid, ((2-(diethylamino)ethyl)thio)-, 6-ethenyldecahydro-5-hydroxy-4,6,9,10-tetramethyl-1-oxo-3-alpha,9-propano-3-alpha-H-cyclopentacycloocten-8-yl ester, (E)-2-butenedioate (1:1) (salt)
- Vetmulin
- TIAMULIN FUMARATE (USP MONOGRAPH)
- D06128
- C75591
- GLXC-19171
- YXQXDXAHCSEVSD-GCYNEOGWSA-N
- SQ-22947
- (E)-but-2-enedioic acid;[(1S,2R,3S,4S,6R,7R,8R,14R)-4-ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-[2-(diethylamino)ethylsulfanyl]acetate
- 14-Desossi-14-((2-dietilaminoetil)mercapto-acetossi)mutilin idrogeno fumarato
- Sandoz 81723hfu
- TIAMULIN HYDROGEN FUMARATE [GREEN BOOK]
- TIAMULIN FUMARATE [USP-RS]
- ION1Q02ZCX
- AKOS030485972
- ((2-(Diethylamino)ethyl)thio)acetic acid 8-ester with (3aS,4R,5S,6S,8R,9R,9aR,10R)-octahydro-5,8-dihydroxy-4,6,9,10-tetramethyl-6-vinyl-3a,9-propano-3aH-cyclopentacycloocten-1(4H)-one fumarate (1:1) (salt)
- TIAMULIN FUMARATE (USP-RS)
- SQ 22947
- Q27280832
- TIAMULIN FUMARATE [USP MONOGRAPH]
- Acetic acid, ((2-(diethylamino)ethyl)thio)-, 6-ethenyldecahydro-5-hydroxy-4,6,9,10-tetramethyl-1-oxo-3a,9-propano-3aH-cyclopentacycloocten-8-yl ester (3aS-(3aalpha,4beta,5alpha,6alpha,8beta,9alpha,9abeta,10S*))-, (E)-2-butenedioate (1:1) (salt)
- ((2-(Diethylamino)ethyl)thio)-, 6-ethenyldecahydro-5-hydroxy-4,6,9,10-tetramethyl-1-oxo-3a,9-propano-3aH-cyclopentacycloocten-8-yl ester (3aS-(3aalpha,4beta,5alpha,6alpha,8beta,9alpha,9abeta,10S*))-, (E)-2-butenedioate (1:1) (salt)
- Acetic acid, ((2-(diethylamino)ethyl)thio)-, 6-ethenyldecahydro-5-hydroxy-4,6,9,10-tetramethyl-1-oxo-3a,9-propano-3aH-cyclopentacycloocten-8-yl ester, (3aS-(3aalpha,4beta,5alpha,6alpha,8beta,9alpha,9abeta,10S*))-, (E)-2-butenedioate (1:1) (salt)
- Acetic acid, 2-[[2-(diethylamino)ethyl]thio]-, (3aS,4R,5S,6S,8R,9R,9aR,10R)-6-ethenyldecahydro-5-hydroxy-4,6,9,10-tetramethyl-1-oxo-3a,9-propano-3aH-cyclopentacycloocten-8-yl ester, (2E)-2-butenedioat e (1:1)
- DA-68180
- 55297-96-6
- Dynamutilin (TN)
- ((2-(DIETHYLAMINO)ETHYL)THIO)-, 6-ETHENYLDECAHYDRO-5-HYDROXY-4,6,9,10-TETRAMETHYL-1-OXO-3A,9-PROPANO-3AH-CYCLOPENTACYCLOOCTEN-8-YL ESTER (3AS-(3A.ALPHA.,4.BETA.,5.ALPHA.,6.ALPHA.,8.BETA.,9.ALPHA.,9A.BETA.,10S*))-, (E)-2-BUTENEDIOATE (1:1) (SALT)
- Tiamulin fumarate
-
- MDL: MFCD27966802
- Inchi: InChI=1S/C28H47NO4S.C4H4O4/c1-8-26(6)17-22(33-23(31)18-34-16-15-29(9-2)10-3)27(7)19(4)11-13-28(20(5)25(26)32)14-12-21(30)24(27)28;5-3(6)1-2-4(7)8/h8,19-20,22,24-25,32H,1,9-18H2,2-7H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/t19-,20+,22-,24+,25+,26-,27+,28+;/m1./s1
- InChI Key: YXQXDXAHCSEVSD-IHAONTCTSA-N
- SMILES: O=C(O[C@H]1[C@]([C@H](C)CC2)(C)[C@@](C(CC3)=O)([H])[C@]32[C@@H](C)[C@H](O)[C@](C)(C=C)C1)CSCCN(CC)CC.O=C(O)/C=C/C(O)=O
Computed Properties
- Exact Mass: 609.33400
- Monoisotopic Mass: 609.334
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 42
- Rotatable Bond Count: 12
- Complexity: 889
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- Topological Polar Surface Area: 141
Experimental Properties
- Color/Form: Not determined
- Melting Point: 147-148ºC
- Boiling Point: 563℃
- Flash Point: >110°(230°F)
- Water Partition Coefficient: Soluble in water
- PSA: 166.74000
- LogP: 4.67970
- Merck: 13,9495
- Solubility: Not determined
Tiamulin fumarate Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P264; P270; P301+P312; P330; P501
- Hazardous Material transportation number:UN2811 6.1/PG 3
- Hazard Category Code: R22: harmful if swallowed.
- Safety Instruction: S36
- RTECS:AG9560000
-
Hazardous Material Identification:
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Safety Term:36
- Risk Phrases:R22
Tiamulin fumarate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC8656-1 g |
Tiamulin fumarate |
55297-96-6 | >98% | 1g |
$300.0 | 2022-02-28 | |
| BAI LING WEI Technology Co., Ltd. | BIT0157-250mg |
Tiamulin fumarate |
55297-96-6 | 250mg |
¥ 440 | 2022-04-26 | ||
| BAI LING WEI Technology Co., Ltd. | BIT0157-1g |
Tiamulin fumarate |
55297-96-6 | 1g |
¥ 1210 | 2022-04-26 | ||
| BAI LING WEI Technology Co., Ltd. | BIT0157-5g |
Tiamulin fumarate |
55297-96-6 | 5g |
¥ 3300 | 2022-04-26 | ||
| TRC | T436600-10mg |
Tiamulin Fumarate |
55297-96-6 | 10mg |
$63.00 | 2023-05-17 | ||
| TRC | T436600-25mg |
Tiamulin Fumarate |
55297-96-6 | 25mg |
$80.00 | 2023-05-17 | ||
| TRC | T436600-50mg |
Tiamulin Fumarate |
55297-96-6 | 50mg |
$91.00 | 2023-05-17 | ||
| TRC | T436600-100mg |
Tiamulin Fumarate |
55297-96-6 | 100mg |
$ 115.00 | 2023-09-05 | ||
| TRC | T436600-250mg |
Tiamulin Fumarate |
55297-96-6 | 250mg |
$ 161.00 | 2023-09-05 | ||
| TRC | T436600-2.5g |
Tiamulin Fumarate |
55297-96-6 | 2.5g |
$ 224.00 | 2023-09-05 |
Tiamulin fumarate Suppliers
Additional information on Tiamulin fumarate
Professional Introduction to Tiamulin Fumarate (CAS No. 55297-96-6)
Tiamulin fumarate, a compound with the chemical name Tiamulin fumarate, is a widely recognized pharmaceutical agent belonging to the pleuromutilin class. This compound is primarily utilized in veterinary medicine due to its potent antimicrobial properties. The chemical structure of tiamulin fumarate (CAS No. 55297-96-6) consists of a pleuromutilin core linked to a fumaric acid moiety, which enhances its solubility and bioavailability. The molecular formula of this compound is C21H27N3O64H4O4, reflecting its complex and highly functionalized nature.
The antimicrobial efficacy of tiamulin fumarate has been extensively studied and validated in various veterinary applications. It is particularly effective against Gram-positive bacteria, including species such as *Staphylococcus*, *Streptococcus*, and *Clostridium*. This broad-spectrum activity makes it a valuable therapeutic option for treating bacterial infections in livestock, such as pneumonia, mastitis, and metritis. The mechanism of action involves the inhibition of bacterial protein synthesis by binding to the 23S rRNA component of the 50S ribosomal subunit, thereby disrupting bacterial growth and replication.
In recent years, research has focused on the pharmacokinetic profile and pharmacological effects of tiamulin fumarate. Studies have demonstrated that this compound exhibits rapid absorption after oral administration, with peak plasma concentrations achieved within a few hours. The bioavailability is relatively high, allowing for effective therapeutic dosing even in animals with varying physiological conditions. Additionally, the compound undergoes extensive metabolism in the liver, with active metabolites contributing to its prolonged duration of action. This metabolic pathway ensures that the therapeutic effects are sustained over an extended period, reducing the frequency of dosing required.
The safety and tolerability of tiamulin fumarate have been thoroughly evaluated in multiple species, including cattle, swine, and poultry. Clinical trials have consistently shown that it is well-tolerated when used at recommended doses, with minimal adverse effects reported. However, as with any pharmaceutical agent, proper dosage guidelines must be followed to avoid potential side effects such as gastrointestinal disturbances or allergic reactions. The compound's safety profile has been further supported by long-term studies that assess its impact on animal health and productivity.
Advances in drug delivery systems have also contributed to the enhanced utilization of tiamulin fumarate. Formulations such as injectable solutions and oral suspensions have been developed to improve patient compliance and therapeutic outcomes. These formulations are designed to optimize drug release profiles, ensuring that the medication is delivered efficiently to target sites within the body. The development of sustained-release formulations has particularly gained attention, as they allow for reduced dosing frequency while maintaining therapeutic efficacy.
The role of tiamulin fumarate in combating antibiotic-resistant bacteria is another area of significant interest. As microbial resistance patterns evolve, there is an increasing need for alternative therapeutic agents that can effectively treat infections caused by resistant strains. Tiamulin fumarate has shown promise in this context due to its unique mechanism of action, which differs from other commonly used antibiotics such as beta-lactams or macrolides. This distinct mode of action reduces the likelihood of cross-resistance development, making it a valuable tool in managing multidrug-resistant bacterial infections.
Emerging research also highlights the potential applications of tiamulin fumarate beyond traditional veterinary medicine. Studies have explored its anti-inflammatory properties and its potential role in modulating immune responses. These findings suggest that tiamulin may have therapeutic applications in human medicine as well, particularly in conditions characterized by excessive inflammation or immune dysregulation. While further research is needed to fully elucidate these potential benefits, the versatility of this compound is increasingly recognized.
The environmental impact of using tiamulin fumarate has also been carefully evaluated. Regulatory agencies have established stringent guidelines to ensure that its use does not lead to environmental contamination or harm non-target organisms. Studies have shown that tiamulin is rapidly degraded in environmental matrices under various conditions, minimizing its persistence and ecological risk. These findings provide reassurance regarding the sustainability of using this compound in veterinary practices.
In conclusion, tiamulin fumarate (CAS No. 55297-96-6) is a highly effective and well-studied antimicrobial agent with significant applications in veterinary medicine. Its potent activity against Gram-positive bacteria, favorable pharmacokinetic profile, and safety profile make it a valuable therapeutic option for treating various bacterial infections in livestock. Ongoing research continues to uncover new applications and insights into its mechanisms of action, further solidifying its role as a cornerstone in modern veterinary pharmacology.
55297-96-6 (Tiamulin fumarate) Related Products
- 25103-09-7(Isooctyl mercaptoacetate)
- 34580-14-8(Ketotifen fumarate)
- 3746-39-2(Acetic acid,2-mercapto-, dodecyl ester)
- 141-01-5(Iron(II) fumarate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)